
(E)-LHF-535: A Technical Guide to its Basic
Research Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (E)-LHF-535

Cat. No.: B8085332

Get Quote

(E)-LHF-535 is a potent, orally bioavailable small-molecule antiviral agent demonstrating

significant promise in the fight against arenaviral hemorrhagic fevers. This technical guide

provides an in-depth overview of its mechanism of action, key experimental data, and the

methodologies employed in its preclinical evaluation for researchers, scientists, and drug

development professionals.

(E)-LHF-535, the E-isomer of LHF-535, is a benzimidazole derivative that acts as a viral entry

inhibitor.[1][2] It is an optimized analog of the earlier compound ST-193.[1][2] Its primary target

is the arenavirus envelope glycoprotein (GP) complex, a critical component for viral entry into

host cells.[2][3] By targeting this complex, (E)-LHF-535 effectively prevents the fusion of the

viral and endosomal membranes, a crucial step in the viral lifecycle.[1][4] This mechanism of

action has been shown to be effective against a broad spectrum of hemorrhagic fever

arenaviruses, including multiple lineages of Lassa virus and New World arenaviruses such as

Junín and Machupo viruses.[2] Preclinical studies in both mouse and guinea pig models of

arenavirus infection have demonstrated the potent in vivo efficacy of (E)-LHF-535, supporting

its continued development as a therapeutic candidate for Lassa fever and other arenaviral

diseases.[1][3][4] Phase 1 clinical trials in healthy human volunteers have shown that (E)-LHF-
535 is well-tolerated and exhibits favorable pharmacokinetic properties, including rapid

absorption and a long half-life.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b8085332#bc-rfq
https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://d-nb.info/1279790741/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC6322784/
https://d-nb.info/1279790741/34
https://pmc.ncbi.nlm.nih.gov/articles/PMC6322784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6322784/
https://www.researchgate.net/figure/LHF-535-is-effective-as-a-post-exposure-therapeutic-in-mice-AG129-mice-n-10-per-group_fig4_329857949
https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://d-nb.info/1279790741/34
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://pmc.ncbi.nlm.nih.gov/articles/PMC6322784/
https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://d-nb.info/1279790741/34
https://www.researchgate.net/figure/LHF-535-is-effective-as-a-post-exposure-therapeutic-in-mice-AG129-mice-n-10-per-group_fig4_329857949
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC9664847/
https://pubmed.ncbi.nlm.nih.gov/36314868/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Antiviral Activity
The antiviral potency of (E)-LHF-535 has been quantified in various in vitro and in vivo studies.

The following tables summarize the key efficacy data.

Table 1: In Vitro Efficacy of (E)-LHF-535 Against Arenaviruses

Virus Assay Type Cell Line EC50 Reference

Lassa virus

(multiple strains)

Lentiviral

Pseudotype

Infectivity Assay

- <1 µM [7]

Machupo virus

Lentiviral

Pseudotype

Infectivity Assay

- <1 µM [7]

Junin virus

Lentiviral

Pseudotype

Infectivity Assay

- <1 µM [7]

Lassa virus

(Josiah strain)
- Vero E6 cells

Synergistic with

Ribavirin
[8]

Junín virus
Virus-yield

reduction assay
- Potent Inhibition [9]

Tacaribe virus - Vero cells - [4]

Table 2: In Vivo Efficacy of (E)-LHF-535 in Animal Models
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Animal
Model

Virus
(E)-LHF-535
Dose

Treatment
Initiation

Key
Outcomes

Reference

AG129 Mice Tacaribe virus
10 mg/kg/day

(oral)

30 min prior

to infection

100%

survival;

reduced

viremia

[4][9]

AG129 Mice Tacaribe virus
30 mg/kg/day

(oral)

30 min prior

to infection

100%

survival;

reduced

viremia

[4]

AG129 Mice Tacaribe virus
10 mg/kg/day

(oral)

24, 48, or 72

hours post-

infection

Increased

survival

(post-

exposure

efficacy)

[3][4]

Hartley

Guinea Pigs

Lassa virus

(Josiah

strain)

50 mg/kg/day

(intraperitone

al)

1 or 3 days

post-infection

100%

survival;

reduced

viremia and

clinical signs

[1][10]

Hartley

Guinea Pigs
Junín virus

50 mg/kg/day

(intraperitone

al)

3 days post-

infection

Delayed

onset of

severe

disease

[11]

Mechanism of Action: Arenavirus Entry Inhibition
(E)-LHF-535's mechanism of action is centered on the inhibition of arenavirus entry into host

cells. This process is mediated by the viral envelope glycoprotein complex, which is comprised

of three subunits: the receptor-binding subunit (GP1), the transmembrane fusion subunit

(GP2), and a stable signal peptide (SSP).[1][2]

The key steps in arenavirus entry and the inhibitory action of (E)-LHF-535 are as follows:
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Receptor Binding: The GP1 subunit of the viral glycoprotein complex binds to a specific

receptor on the surface of the host cell.[1]

Endocytosis: Following receptor binding, the virus is internalized into the host cell via

endocytosis, forming an endosome.[1][2]

pH-Dependent Conformational Change: The acidic environment within the endosome

triggers a pH-dependent conformational rearrangement of the GP2 subunit.[1]

Membrane Fusion: This conformational change is essential for the fusion of the viral

envelope with the endosomal membrane, which releases the viral contents into the

cytoplasm.[1][4]

Inhibition by (E)-LHF-535: (E)-LHF-535 is thought to bind to and stabilize the pre-fusion

conformation of the glycoprotein complex.[2][4] This stabilization prevents the necessary

conformational rearrangement of GP2, thereby inhibiting membrane fusion and trapping the

virus within the endosome.[2][4]
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Arenavirus entry pathway and inhibition by (E)-LHF-535.

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of research findings. Below

are summaries of key experimental protocols used in the evaluation of (E)-LHF-535.
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In Vivo Efficacy in a Lethal Tacaribe Virus Mouse Model
This experimental workflow is designed to assess the in vivo efficacy of (E)-LHF-535 against a

lethal arenavirus challenge in a mouse model.

Animal Model: AG129 mice, which lack a functional interferon response, are utilized.[4]

Virus Challenge: Mice are challenged via intraperitoneal injection with a lethal dose (e.g.,

200 plaque-forming units) of Tacaribe virus.[4][12]

Drug Administration: (E)-LHF-535 is prepared in a vehicle solution (e.g., 0.5% Methocel E15

and 1% Tween 80) and administered orally once daily at specified doses (e.g., 3, 10, or 30

mg/kg).[4] Treatment is typically initiated shortly before or at various time points after the viral

challenge and continues for a defined period (e.g., 14 days).[4][12]

Monitoring and Endpoints:

Survival: Animals are monitored daily for signs of morbidity and mortality.[4]

Viremia: At specific time points (e.g., 7 days post-challenge), blood is collected to measure

viral titers in the plasma using a plaque assay.[4][12]

Tissue Viral Load: Tissues such as the spleen and liver are harvested to determine viral

titers.[4][12]

Experimental Setup

Treatment Regimen

Monitoring & Endpoints

AG129 Mice Lethal Tacaribe Virus
Challenge (i.p.)

(E)-LHF-535 Oral Dosing
(e.g., 10 mg/kg/day)

Vehicle Control
Oral Dosing

Daily Survival
Monitoring

Viremia Measurement
(Plaque Assay)

Tissue Viral Titer
Measurement

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article/figures?id=10.1371/journal.ppat.1007439
https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article/figures?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article/figures?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1007439
https://journals.plos.org/plospathogens/article/figures?id=10.1371/journal.ppat.1007439
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for in vivo efficacy testing in a mouse model.

In Vivo Efficacy in a Lethal Lassa Virus Guinea Pig
Model
This protocol outlines the evaluation of (E)-LHF-535 in a more robust guinea pig model of

Lassa fever.

Animal Model: Strain 13 or Hartley guinea pigs are used as they develop a disease that

closely mimics human Lassa fever.[1][11]

Virus Challenge: Animals are infected with a lethal dose of Lassa virus (e.g., Josiah strain)

via subcutaneous injection.[1]

Drug Administration: (E)-LHF-535 is administered once daily at a fixed dose (e.g., 50 mg/kg)

via intraperitoneal injection.[1][11] Treatment initiation can be varied to assess the

therapeutic window (e.g., starting 1 or 3 days post-infection).[1]

Monitoring and Endpoints:

Survival: Daily monitoring for survival.[1]

Clinical Signs: Regular assessment of clinical signs of disease, including body weight and

temperature.[1][10]

Viremia: Serum samples are collected at multiple time points to quantify infectious virus

levels.[1]

Protective Immunity: A subset of surviving animals may be rechallenged with a lethal dose

of Lassa virus to assess the development of protective immunity.[1]
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Workflow for in vivo efficacy in a guinea pig model.

Phase 1 Clinical Trial Protocol for Safety and
Pharmacokinetics
The safety and pharmacokinetic profile of (E)-LHF-535 in humans has been evaluated in

Phase 1 clinical trials.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body-img#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://www.benchchem.com/product/b8085332/docs?utm_src=pdf-body#e-lhf-535-a-technical-guide-to-its-basic-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Design: Randomized, double-blind, placebo-controlled, single and multiple ascending

dose studies are conducted in healthy adult volunteers.[5][6][13]

Participants: Healthy adults meeting specific inclusion and exclusion criteria (e.g., age, BMI,

health status).[13]

Dosing:

Single Ascending Dose (SAD): Participants receive a single oral dose of (E)-LHF-535 at

escalating dose levels (e.g., 0.3 mg/kg to 40 mg/kg).[5][6]

Multiple Ascending Dose (MAD): Participants receive multiple oral doses of (E)-LHF-535
once daily for a specified duration (e.g., 14 days) at escalating fixed doses (e.g., 450, 900,

or 1125 mg/day).[5][6]

Assessments:

Safety and Tolerability: Monitoring of treatment-emergent adverse events.[5][6]

Pharmacokinetics (PK): Serial blood sampling to determine key PK parameters such as

absorption, half-life, and exposure.[5][6]

Conclusion
(E)-LHF-535 has emerged as a promising antiviral candidate for the treatment of Lassa fever

and other arenaviral hemorrhagic fevers. Its mechanism as a viral entry inhibitor, coupled with

its potent in vitro and in vivo activity and favorable safety profile in early clinical trials,

underscores its potential to address a significant unmet medical need. The data and protocols

outlined in this guide provide a comprehensive resource for researchers working to further

understand and develop this and other antiviral therapies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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